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Compound of Interest

Compound Name: Methyl tetradecanoate-D27

Cat. No.: B1367098

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercial suppliers offering high-purity
Methyl tetradecanoate-D27 (also known as Myristic acid methyl ester-D27). This deuterated
fatty acid methyl ester is a critical internal standard for quantitative analysis in mass
spectrometry-based applications, particularly in lipidomics and metabolic research. This
document outlines key specifications from various suppliers, a representative experimental
protocol for its use, and visual workflows to guide researchers in its application.

Supplier and Product Specification Overview

High-purity Methyl tetradecanoate-D27 is available from several reputable suppliers. The
following table summarizes the key quantitative data for easy comparison. Purity levels are
consistently high across these vendors, ensuring reliable performance in sensitive analytical
methods.
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. Product CAS Chemical Isotopic Available
Supplier ] . .
Name Number Purity Purity Pack Sizes
Methyl
LGC .
Tetradecanoa  434349-93-6 min 98% 98 atom % D 0.1g,05¢g
Standards
te-d27
Methyl 5 mg, 10 mq,
MedChemEx Y - I J
tetradecanoat 434349-93-6 >98% Not specified 25 mg, 50
ress
P e-d27 mg, 100 mg
Methyl
: ” o 100 mg,
MyBioSource  Tetradecanoa  Not specified >98% Not specified
5x100 mg
te-D27
o _ =299%
Myristic Acid
Cayman - deuterated 5mg, 10 mg,
_ methyl ester- ~ 434349-93-6 Not specified
Chemical 427 forms (d1- 25 mg, 50 mg
d27)
Fisher
S Methyl
Scientific .
Tetradecanoa  434349-93-6 Not specified 98 atom % D 0.19,05¢g
(from CDN
te-d27
Isotopes)

Core Applications and Methodologies

Methyl tetradecanoate-D27 is primarily utilized as an internal standard in quantitative mass
spectrometry (MS) and gas chromatography-mass spectrometry (GC-MS) for the precise
measurement of its non-deuterated counterpart, methyl tetradecanoate.[1] The stable isotope-
labeled standard co-elutes with the endogenous analyte but is distinguished by its higher mass,
allowing for accurate quantification by correcting for variations in sample preparation and
instrument response.

Representative Experimental Protocol: Quantification of
Methyl Tetradecanoate in a Biological Sample using GC-
MS
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This protocol provides a general workflow for the use of Methyl tetradecanoate-D27 as an
internal standard for the quantification of methyl tetradecanoate in a lipid extract from a
biological sample.

1. Materials:
» Biological sample (e.g., plasma, cell lysate)
» Methyl tetradecanoate-D27 (from a reputable supplier)

e Solvents for lipid extraction (e.g., chloroform, methanol, water in a 2:1:0.8 v/v/v ratio - Bligh-
Dyer method)

o Transesterification reagent (e.g., 14% BF3 in methanol or 2% H2S04 in methanol)

« Internal standard stock solution (e.g., 1 mg/mL Methyl tetradecanoate-D27 in a suitable
organic solvent like hexane)

o Calibration standards of non-deuterated methyl tetradecanoate

o GC-MS system with a suitable capillary column (e.g., a polar column for fatty acid methyl
ester analysis)

2. Sample Preparation: a. Lipid Extraction: i. Homogenize the biological sample. ii. Perform a
lipid extraction using a standard method like the Bligh-Dyer or Folch procedure. iii. Evaporate
the organic solvent containing the lipid extract to dryness under a stream of nitrogen. b. Internal
Standard Spiking: i. Reconstitute the dried lipid extract in a known volume of solvent. ii. Add a
precise amount of the Methyl tetradecanoate-D27 internal standard stock solution to the lipid
extract. The amount added should be comparable to the expected concentration of the
endogenous analyte. c. Transesterification: i. Add the transesterification reagent to the sample.
ii. Heat the mixture at a specified temperature (e.g., 80-100°C) for a defined period (e.g., 1-2
hours) to convert fatty acids in the lipid extract to their corresponding methyl esters (FAMES). iii.
After cooling, add water and a non-polar solvent (e.g., hexane) to extract the FAMEs. iv. Collect
the organic (upper) layer containing the FAMESs. d. Sample Concentration: i. Evaporate the
solvent from the FAME extract to a small, known volume.
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3. GC-MS Analysis: a. Injection: Inject an aliquot of the final FAME extract onto the GC-MS
system. b. Chromatography: Use a temperature gradient program suitable for separating fatty
acid methyl esters. c. Mass Spectrometry: Operate the mass spectrometer in selected ion
monitoring (SIM) mode to monitor characteristic ions for both methyl tetradecanoate and
Methyl tetradecanoate-D27.

e For methyl tetradecanoate (C15H3002, MW: 242.4 g/mol ), monitor ions such as m/z 242
(M+), 211 ([M-31]+), and 74 (McLafferty rearrangement ion).

o For Methyl tetradecanoate-D27 (C15H3D2702, MW: ~269.6 g/mol ), monitor the
corresponding shifted ions, for example, m/z 269 (M+).

4. Data Analysis: a. Quantification: Determine the concentration of endogenous methyl
tetradecanoate by calculating the peak area ratio of the analyte to the internal standard and
comparing this ratio to a calibration curve generated from standards with known concentrations
of methyl tetradecanoate and a fixed concentration of the internal standard.

Visualizing the Workflow and Quality Control

To further clarify the experimental process and the logic behind quality assurance, the following
diagrams are provided in the DOT language for Graphviz.
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Caption: Experimental workflow for the quantification of methyl tetradecanoate.
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Caption: Logical flow of quality control for using an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. caymanchem.com [caymanchem.com]

To cite this document: BenchChem. [Commercial Suppliers of High-Purity Methyl
tetradecanoate-D27: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1367098#commercial-suppliers-of-high-purity-
methyl-tetradecanoate-d27]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1367098?utm_src=pdf-body-img
https://www.benchchem.com/product/b1367098?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/28594/myristic-acid-methyl-ester-d27
https://www.benchchem.com/product/b1367098#commercial-suppliers-of-high-purity-methyl-tetradecanoate-d27
https://www.benchchem.com/product/b1367098#commercial-suppliers-of-high-purity-methyl-tetradecanoate-d27
https://www.benchchem.com/product/b1367098#commercial-suppliers-of-high-purity-methyl-tetradecanoate-d27
https://www.benchchem.com/product/b1367098#commercial-suppliers-of-high-purity-methyl-tetradecanoate-d27
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1367098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1367098?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1367098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

